Cas no 172368-00-2 (1,3-Dibromo-5-(tert-butyl)-2-iodobenzene)

• Product Name: 1,3-Dibromo-5-(tert-butyl)-2-iodobenzene
• CAS No: 172368-00-2
• MF: C₁₀H₁₁Br₂I
• MW: 417.90681385994
• CID: 3157766
• PubChem ID: 44891190
• Update Time: 2025-04-21

1,3-Dibromo-5-(tert-butyl)-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-(tert-butyl)-2-iodobenzene
• 3,5-Dibromo-4-iodo-tert-butylbenzene
• 172368-00-2
• FS-5826
• 1,3-DIBROMO-5-TERT-BUTYL-2-IODOBENZENE
• 1,3-Dibromo-5-(1,1-dimethylethyl)-2-iodobenzene
• 1-tert-Butyl-3,5-dibromo-4-iodobenzene
• E84721
• MFCD09878147
• AKOS027385750
• CS-0190829
• SCHEMBL21309542

• MDL： MFCD09878147
• Inchi： 1S/C10H11Br2I/c1-10(2,3)6-4-7(11)9(13)8(12)5-6/h4-5H,1-3H3
• InChI Key： CYKKRWMEGQTKIG-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1Br)C(C)(C)C)Br

Computed Properties

• Exact Mass: 417.82517g/mol
• Monoisotopic Mass: 415.82722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų